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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B049736

Voor: Onderzoekers, wetenschappers en professionals in de geneesmiddelenontwikkeling

Deze gids biedt een diepgaand technisch overzicht van het gebruik van Hoechst 33258, een
cel-permeabele DNA-kleurstof, voor de identificatie en kwantificering van apoptotische cellen.
We bespreken het werkingsmechanisme, gedetailleerde experimentele protocollen, data-
analyse en de onderliggende signaalroutes die leiden tot de detecteerbare morfologische
veranderingen.

Inleiding tot Hoechst 33258 en Apoptose

Apoptose, of geprogrammeerde celdood, is een fundamenteel biologisch proces dat cruciaal is
voor de normale ontwikkeling en weefselhomeostase. Een van de kenmerkende morfologische
veranderingen tijdens apoptose is de condensatie van chromatine en de fragmentatie van de
celkern. Hoechst 33258 is een fluorescerende kleurstof die specifiek bindt aan de kleine groef
van dubbelstrengs DNA, met een voorkeur voor A-T-rijke gebieden.[1][2] In gezonde cellen met
een gelijkmatig verdeeld chromatine resulteert dit in een diffuse, zwakke fluorescentie. In
apoptotische cellen, waar het chromatine sterk gecondenseerd is, bindt Hoechst 33258
intenser, wat leidt tot een heldere, gecondenseerde blauwe fluorescentie.[3][4] Dit verschil in
fluorescentie-intensiteit en -patroon maakt Hoechst 33258 een effectief hulpmiddel voor de
detectie van apoptose.

Werkingsmechanisme en Spectrale Eigenschappen
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Hoechst 33258 is een bisbenzimide-kleurstof die de celmembraan kan passeren.[2] Eenmaal
in de cel bindt het aan het DNA in de celkern. De fluorescentie van Hoechst 33258 wordt
aanzienlijk versterkt na binding aan DNA.[2] De spectrale eigenschappen van Hoechst 33258
maken het geschikt voor gebruik in fluorescentiemicroscopie en flowcytometrie.

Eigenschap Golflengte (nm)
Excitatie Maximum (gebonden aan DNA) ~352

Emissie Maximum (gebonden aan DNA) ~461

Emissie Maximum (ongebonden) 510-540

Tabel 1: Spectrale eigenschappen van Hoechst 33258.

Signaalroutes die leiden tot Chromatinecondensatie

De morfologische veranderingen in de celkern die worden gedetecteerd door Hoechst 33258
zijn het resultaat van een reeks biochemische gebeurtenissen die worden gemedieerd door de
activatie van caspasen, een familie van cysteine-proteasen die een centrale rol spelen in
apoptose. Zowel de extrinsieke (door de doodsreceptor gemedieerde) als de intrinsieke (door
mitochondrién gemedieerde) apoptoseroute convergeren op de activering van effector-
caspasen, zoals caspase-3.[5] Geactiveerd caspase-3 klieft en activeert verschillende cellulaire
substraten, waaronder de inhibitor van caspase-geactiveerd DNase (ICAD). Dit leidt tot de
vrijlating van caspase-geactiveerd DNase (CAD), dat verantwoordelijk is voor de
internucleosomale DNA-fragmentatie en de condensatie van chromatine.[6]
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Signaalroute van Apoptose naar Chromatinecondensatie
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Figuur 1: Vereenvoudigd diagram van de apoptotische signaalroute die leidt tot
chromatinecondensatie.

Experimentele Protocollen
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Hieronder volgen gedetailleerde protocollen voor het kleuren van adherente cellen,

suspensiecellen en voor analyse met flowcytometrie.

Kleuring van Adherente Cellen voor
Fluorescentiemicroscopie

Materialen:

Hoechst 33258 stockoplossing (bijv. 1 mg/mL in gedestilleerd water)
Fosfaat-gebufferde zoutoplossing (PBS)

Fixeermiddel (bijv. 4% paraformaldehyde in PBS)
Permeabilisatiemiddel (optioneel, bijv. 0.1% Triton X-100 in PBS)
Kweekmedium

Objectglaasjes of kweekplaten geschikt voor microscopie

Procedure:

Kweek de adherente cellen op objectglaasjes of in kweekplaten tot de gewenste confluentie.
Induceer apoptose met de gewenste stimulus. Neem een onbehandelde controle mee.
Was de cellen tweemaal met PBS.

Fixatie: Fixeer de cellen gedurende 10-15 minuten bij kamertemperatuur met 4%
paraformaldehyde.

Was de cellen tweemaal met PBS.

(Optioneel) Permeabilisatie: Incubeer de cellen gedurende 5-10 minuten met 0.1% Triton X-
100 in PBS. Dit is doorgaans niet nodig voor Hoechst 33258, maar kan de kleuring
verbeteren.

Was de cellen tweemaal met PBS.
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Kleuring: Verdun de Hoechst 33258 stockoplossing naar een werkconcentratie van 0.5-5
png/mL in PBS. Voeg de kleuroplossing toe aan de cellen en incubeer gedurende 10-15
minuten bij kamertemperatuur, beschermd tegen licht.

Was de cellen driemaal met PBS om ongebonden kleurstof te verwijderen.

Monteer de objectglaasjes met een geschikt medium.

Visualiseer de cellen met een fluorescentiemicroscoop met een UV-excitatie filter (rond 350
nm) en een blauw-emissie filter (rond 460 nm).

Kleuring van Suspensiecellen voor
Fluorescentiemicroscopie

Materialen:

Dezelfde materialen als voor adherente cellen.

Microcentrifugebuisjes

Cytospin of vergelijkbaar apparaat (optioneel)

Procedure:

Induceer apoptose in de suspensiecellen.

Pelleteer de cellen door centrifugatie (bijv. 5 minuten bij 300 x g).

Resuspendeer de cellen in PBS en was tweemaal.

Fixatie: Resuspendeer de celpellet in 4% paraformaldehyde en incubeer gedurende 10-15
minuten.

Pelleteer de cellen en was tweemaal met PBS.

Kleuring: Resuspendeer de celpellet in de Hoechst 33258 werkoplossing (0.5-5 pg/mL in
PBS) en incubeer gedurende 10-15 minuten.
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Pelleteer de cellen en was driemaal met PBS.

Resuspendeer de cellen in een kleine hoeveelheid PBS.

Breng een druppel van de celsuspensie aan op een objectglaasje en dek af met een
dekglaasje.

Visualiseer onder de fluorescentiemicroscoop.

Analyse met Flowcytometrie

Materialen:

o Hoechst 33258 stockoplossing

o PBS of geschikte flowcytometrie buffer
o Flowcytometer met UV-laser

Procedure:

Induceer apoptose en verzamel de cellen (zowel adherente als suspensiecellen).

» Was de cellen tweemaal met koude PBS.

o Fixeer de cellen indien gewenst (bijv. met 70% ethanol). Fixatie is niet altijd noodzakelijk.
e Was de cellen tweemaal met PBS.

o Resuspendeer de cellen in de Hoechst 33258 werkoplossing (1-10 pg/mL in PBS) bij een
celdichtheid van ongeveer 1x1076 cellen/mL.

e Incubeer gedurende 15-30 minuten bij 37°C, beschermd tegen licht.

e Analyseer de cellen direct op de flowcytometer met UV-excitatie. Apoptotische cellen zullen
een hogere fluorescentie-intensiteit vertonen in het blauwe kanaal.

Data Presentatie en Kwantitatieve Analyse
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De resultaten van een Hoechst 33258 kleuring kunnen zowel kwalitatief als kwantitatief

worden geanalyseerd.
Kwalitatieve Analyse:

o Gezonde cellen: Gelijkmatig gekleurde, ronde of ovale kernen met een diffuse, zwakke

blauwe fluorescentie.

e Apoptotische cellen: Gecondenseerde, helderblauwe kernen. Vaak zijn de kernen
gekrompen en gefragmenteerd (apoptotische lichaampjes).[7][8]

Kwantitatieve Analyse: De kwantificering van apoptose kan worden uitgevoerd door het
percentage cellen met een apoptotische morfologie te tellen onder een
fluorescentiemicroscoop of door de toename in fluorescentie-intensiteit te meten met
flowcytometrie of beeldanalysesoftware.[9][10]

Percentage
. Apoptotische .
Behandeling Celtype . Referentie
Cellen (gemiddelde
* SD)
Controle PC12 < 5% [3]
Glutamaat (24u) PCi12 16.32 £ 1.89% [3]
Controle A549 < 5% [4]
5-FU A549 ~25% [4]
TRAIL (36u) HelLa Significant verhoogd [8]

Tabel 2: Voorbeelden van kwantitatieve data van apoptose-inductie, geanalyseerd met
Hoechst 33258 kleuring.

Experimentele Workflow en Logische Relaties

Hieronder volgt een algemene workflow voor een apoptose-experiment met Hoechst 33258
kleuring.
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Algemene Experimentele Workflow voor Apoptose Detectie
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Figuur 2: Stroomdiagram van een typisch apoptose-detectie experiment met Hoechst 33258.
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Conclusie

Hoechst 33258 is een betrouwbare en veelzijdige kleurstof voor de identificatie van
apoptotische cellen. De heldere fluorescentie van gecondenseerd chromatine in apoptotische
kernen biedt een duidelijk en kwantificeerbaar signaal. Door de gedetailleerde protocollen en
het begrip van de onderliggende biologische processen in deze gids te volgen, kunnen
onderzoekers dit krachtige hulpmiddel effectief inzetten in hun studies naar celdood en de
ontwikkeling van nieuwe therapieén.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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